Cas no 637306-61-7 ((2E)-N'-[(E)-4-Chlorobenzoyl]-3-(4-chlorophenyl)prop-2-enehydrazide)

• Product Name: (2E)-N'-[(E)-4-Chlorobenzoyl]-3-(4-chlorophenyl)prop-2-enehydrazide
• CAS No: 637306-61-7
• MF: C₁₆H₁₂Cl₂N₂O₂
• MW: 335.184681892395
• CID: 5700043
• Update Time: 2025-08-05

(2E)-N'-[(E)-4-Chlorobenzoyl]-3-(4-chlorophenyl)prop-2-enehydrazide Chemical and Physical Properties

Names and Identifiers

• (2E)-N'-[(E)-4-chlorobenzoyl]-3-(4-chlorophenyl)prop-2-enehydrazide
• Benzoic acid, 4-chloro-, 2-[3-(4-chlorophenyl)-1-oxo-2-propen-1-yl]hydrazide
• (2E)-N'-[(E)-4-Chlorobenzoyl]-3-(4-chlorophenyl)prop-2-enehydrazide

• Inchi： 1S/C16H12Cl2N2O2/c17-13-6-1-11(2-7-13)3-10-15(21)19-20-16(22)12-4-8-14(18)9-5-12/h1-10H,(H,19,21)(H,20,22)
• InChI Key： SXPFYRMJGNBAIB-UHFFFAOYSA-N
• SMILES： C(NNC(=O)C=CC1=CC=C(Cl)C=C1)(=O)C1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.368±0.06 g/cm3(Predicted)
• Boiling Point: 593.8±50.0 °C(Predicted)
• pka: 10.27±0.23(Predicted)

Additional information on (2E)-N'-[(E)-4-Chlorobenzoyl]-3-(4-chlorophenyl)prop-2-enehydrazide

Introduction to (2E)-N'-[(E)-4-Chlorobenzoyl]-3-(4-chlorophenyl)prop-2-enehydrazide (CAS No. 637306-61-7)

Compound CAS No. 637306-61-7, specifically identified as (2E)-N'-[(E)-4-Chlorobenzoyl]-3-(4-chlorophenyl)prop-2-enehydrazide, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including hydrazide and chlorobenzoyl moieties, makes it a versatile candidate for further exploration in synthetic chemistry and drug discovery.

The molecular structure of (2E)-N'-[(E)-4-Chlorobenzoyl]-3-(4-chlorophenyl)prop-2-enehydrazide consists of an α,β-unsaturated hydrazide moiety linked to a chlorobenzoyl group, with an additional 4-chlorophenyl substituent on the prop-2-enyl backbone. This configuration suggests a high degree of reactivity, which could be exploited for various chemical transformations. The compound's dual functionality positions it as a promising intermediate in the synthesis of more complex molecules, potentially leading to the development of new drugs targeting a range of diseases.

In recent years, there has been a growing interest in exploring the pharmacological properties of hydrazide-containing compounds. Hydrazides are known for their ability to participate in diverse chemical reactions, including condensation reactions with aldehydes and ketones, forming Schiff bases. These Schiff bases have been widely studied for their antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of chlorobenzoyl and 4-chlorophenyl groups into the molecular structure of (2E)-N'-[(E)-4-Chlorobenzoyl]-3-(4-chlorophenyl)prop-2-enehydrazide may enhance its biological activity by influencing electronic and steric properties.

Current research in medicinal chemistry increasingly emphasizes the importance of structural diversity in drug design. The compound's unique scaffold provides a rich platform for modifications that could optimize its pharmacokinetic and pharmacodynamic profiles. For instance, studies have shown that substituents at specific positions on aromatic rings can significantly alter the binding affinity and selectivity of molecules to biological targets. The presence of chlorine atoms in both the chlorobenzoyl and 4-chlorophenyl groups may contribute to increased lipophilicity and metabolic stability, making it an attractive candidate for further development.

The synthesis of (2E)-N'-[(E)-4-Chlorobenzoyl]-3-(4-chlorophenyl)prop-2-enehydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the condensation of appropriately substituted acrylates with hydrazine hydrate to form the hydrazide intermediate, followed by acylation with 4-chlorobenzoyl chloride under controlled conditions. The introduction of the 4-chlorophenyl group typically occurs via Friedel-Crafts alkylation or similar electrophilic aromatic substitution reactions.

The compound's potential applications extend beyond its role as a synthetic intermediate. Preliminary studies have suggested that derivatives of this molecule may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For example, modifications to the hydrazide moiety could lead to compounds with potent kinase inhibition properties, which are crucial in treating cancers and inflammatory disorders. Additionally, the chlorinated aromatic rings may serve as recognition elements for targeting specific protein-protein interactions relevant to neurological diseases.

In conclusion, (2E)-N'-[(E)-4-Chlorobenzoyl]-3-(4-chlorophenyl)prop-2-enehydrazide (CAS No. 637306-61-7) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents challenges that require advanced organic chemistry techniques but offers opportunities for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs.